methyl 2-{4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetate

• IUPAC Name: methyl 2-[4-(4-methoxyphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazin-3-yl]acetate
• InChI: InChI=1S/C18H19NO6S/c1-23-14-7-9-15(10-8-14)26(21,22)19-13(11-18(20)24-2)12-25-17-6-4-3-5-16(17)19/h3-10,13H,11-12H2,1-2H3
• InChI Key: DBFLSYJASWSZPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2C(COC3=CC=CC=C32)CC(=O)OC
• Molecular Formula: C18H19NO6S
• Molecular Weight: 377.4 g/mol

Description

“Methyl 2-{4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetate” is a complex organic compound. It features a benzoxazin ring, a common structure in many bioactive molecules. The methoxyphenylsulfonyl group attached to the benzoxazin ring could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzoxazin ring, a sulfonyl group, and a methoxy group. The presence of these functional groups can significantly influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. While specific properties for this compound are not available in the search results, similar compounds often exhibit properties influenced by the presence of the benzoxazin ring, sulfonyl group, and methoxy group.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Heterocycles containing the 1,2,3-triazole moiety, like our compound, have been explored for their pharmacological potential. .
• The pyrazole ring, a significant heterocyclic component in this compound, is found in various drugs. .

Hydrazones in Biological Applications

• Hydrazones, a class of compounds that includes our molecule, exhibit diverse biological properties. .
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Mechanism of Action

Target of Action

The primary targets of the compound “methyl 2-{4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetate” are currently unknown

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability . For instance, extreme pH or temperature conditions could affect the compound’s structure and therefore its ability to interact with its targets.